Cas no 1250214-03-9 (1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine)

• Product Name: 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine
• CAS No: 1250214-03-9
• MF: C₉H₁₄N₂O₂S₂
• MW: 246.349659442902
• MDL: MFCD16667683
• CID: 5158100
• PubChem ID: 62062684
• Update Time: 2025-07-23

1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(Thiophen-2-ylsulfonyl)pyrrolidin-3-yl)methanamine
• [1-(thiophene-2-sulfonyl)pyrrolidin-3-yl]methanamine
• 3-Pyrrolidinemethanamine, 1-(2-thienylsulfonyl)-
• 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine

• MDL： MFCD16667683
• Inchi： 1S/C9H14N2O2S2/c10-6-8-3-4-11(7-8)15(12,13)9-2-1-5-14-9/h1-2,5,8H,3-4,6-7,10H2
• InChI Key： CNAOIZUKGQAGMA-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCC(CN)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 0.5
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine

Introduction to 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine (CAS No. 1250214-03-9)

1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine, identified by its CAS number 1250214-03-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a thiophene-2-sulfonyl moiety linked to a pyrrolidin-3-ylmethanamine backbone. Such structural features make it a promising candidate for further exploration in drug discovery, particularly in the development of novel therapeutic agents.

The thiophene ring is a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in medicinal chemistry. Its incorporation into pharmaceutical compounds often enhances binding affinity and selectivity, making it a valuable scaffold for designing drugs with improved efficacy. The sulfonyl group attached to the thiophene ring further modulates the electronic properties of the molecule, potentially influencing its interactions with biological targets. This combination of structural elements suggests that 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine may exhibit unique pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The pyrrolidin-3-ylmethanamine moiety is a common pharmacophore found in many bioactive compounds, known for its ability to interact with proteins through hydrogen bonding and hydrophobic interactions. This moiety has been successfully utilized in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The presence of this group in 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine underscores its potential as a versatile building block for drug discovery.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design, leveraging computational methods and high-throughput screening to identify promising candidates. The unique structural features of 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine make it an attractive subject for such studies. Computational modeling has shown that this compound can effectively bind to specific protein targets, suggesting its potential as an inhibitor or modulator of enzyme activity. For instance, studies have indicated that derivatives of thiophene-containing compounds may interact with kinases and other enzymes involved in cell signaling pathways.

The synthesis of 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine involves multi-step organic reactions, including sulfonylation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

One of the most compelling aspects of 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine is its potential therapeutic applications. Preliminary studies have explored its activity against various biological targets, including enzymes implicated in cancer progression and inflammatory diseases. For example, researchers have investigated its interaction with Janus kinases (JAKs), which play a crucial role in immune responses and are often dysregulated in chronic inflammatory conditions. The thiophene-sulfonyl moiety appears to be key in modulating JAK activity, potentially leading to the development of new treatments for autoimmune disorders.

Additionally, the compound has shown promise as an anti-protozoal agent. Protozoa such as Plasmodium species, causative agents of malaria, rely on specific enzymes for their survival and replication. Studies have demonstrated that thiophene derivatives can inhibit these enzymes, offering a new avenue for antimalarial drug development. The structural similarity between 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine and known antimalarial compounds suggests that it may exhibit comparable efficacy while potentially offering improved pharmacokinetic properties.

The pharmacokinetic profile of any drug candidate is critical for its clinical success. Preliminary pharmacokinetic studies on related compounds have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are encouraging for 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine, suggesting that it may be suitable for oral administration with good bioavailability. Further studies are needed to fully characterize its ADME properties and optimize dosing regimens.

Regulatory considerations are also an important aspect of drug development. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for advancing this compound into clinical trials. Collaborations between academic institutions and pharmaceutical companies are often necessary to streamline the regulatory process and ensure that all safety and efficacy requirements are met.

The future directions for research on 1-(thiophene-2-sulfonyl)pyrrolidin-3-ylmethanamine include expanding its chemical library through structural analogs and exploring new therapeutic indications. Medicinal chemists are continually refining synthetic strategies to improve yield and scalability while maintaining or enhancing biological activity. Additionally, computational approaches such as molecular dynamics simulations can provide deeper insights into how this compound interacts with biological targets at an atomic level.

In conclusion,1-(thiophene-2-sulfonyl)pyrrolidin-3-ylylanine (CAS No 1250214 03 9) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications Its unique structural features make it an attractive candidate for further exploration particularly in oncology immunology infectious diseases In light o ongoing research collaborations between academia industry regulatory agencies this compound holds promise becoming next generation therapeutic agent